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Compound of Interest

Compound Name: 3-Hydroxyundecanedioic acid

CAS No.: 103810-56-6

Cat. No.: B14341019

Get Quote

An In-Depth Technical Guide to 3-Hydroxyundecanedioic Acid for Advanced Research

Introduction and Core Identifiers
3-Hydroxyundecanedioic acid is a dicarboxylic acid that features a hydroxyl group at the third

carbon position. As a member of the hydroxy fatty acid family, it represents a class of

molecules with significant, though not yet fully explored, potential in various scientific domains.

Dicarboxylic acids are intermediates in fatty acid metabolism and can be important biomarkers

for certain metabolic disorders. The presence of the hydroxyl group adds a chiral center and a

site for further chemical modification, making it a molecule of interest for synthetic chemistry,

polymer science, and drug discovery. This guide provides a comprehensive overview of its

known properties and potential applications, synthesized from available data for researchers

and drug development professionals.

The primary identifier for this compound is its Chemical Abstracts Service (CAS) number.

CAS Number: 103810-56-6[1]

Molecular Formula: C₁₁H₂₀O₅[1]
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IUPAC Name: 3-hydroxyundecanedioic acid[1]

Synonyms for this compound include:

3-HYDROXYUNDECANEDIOIC ACID[1]

SCHEMBL4867571[1]

DTXSID50630073[1]

Physicochemical and Structural Characteristics
The structural features of 3-hydroxyundecanedioic acid—two carboxylic acid groups and one

secondary alcohol—dictate its physical and chemical behavior. These functional groups make it

a relatively polar molecule with the potential for extensive hydrogen bonding, influencing its

solubility and melting point. The long carbon chain, however, imparts significant hydrophobic

character.

Property Value Source

Molecular Weight 232.27 g/mol [1]

Molecular Formula C₁₁H₂₀O₅ [1]

InChI

InChI=1S/C11H20O5/c12-9(8-

11(15)16)6-4-2-1-3-5-7-

10(13)14/h9,12H,1-8H2,

(H,13,14)(H,15,16)

[1]

InChIKey
BJWDISQQJDVQLZ-

UHFFFAOYSA-N
[1]

Canonical SMILES
C(CCCC(CC(=O)O)O)CCCC(=

O)O
[1]

Synthesis and Methodologies
The synthesis of hydroxylated dicarboxylic acids can be approached through several synthetic

strategies. While a specific, published protocol for 3-hydroxyundecanedioic acid is not readily
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available, a general and robust approach involves the stereoselective synthesis starting from a

suitable precursor, followed by chain elongation and oxidation. The choice of methodology is

critical as it determines the stereochemistry at the C-3 position, which is often crucial for

biological activity.

A plausible synthetic route could involve an asymmetric aldol reaction to set the stereocenter,

followed by functional group manipulations. For instance, the Nagao–Fujita or Braun acetate

aldol reactions are powerful methods for creating β-hydroxy esters with high

diastereoselectivity[2].

Illustrative Experimental Protocol: Stereoselective
Synthesis
The following protocol is an illustrative example adapted from methodologies used for similar 3-

hydroxy fatty acids and should be optimized for the specific target molecule[2]. The causality

behind using a chiral auxiliary is to control the stereochemical outcome of the aldol reaction, a

critical factor in synthesizing biologically active molecules.

Step 1: Preparation of the Chiral Auxiliary Acyl Imide

To a solution of a chiral auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) in

anhydrous tetrahydrofuran (THF) at -78°C, add n-butyllithium dropwise.

After stirring for 30 minutes, add a suitable acyl chloride (e.g., 9-bromononanoyl chloride) to

form the N-acyl imide.

Warm the reaction to 0°C and stir for 1 hour. Quench with saturated aqueous ammonium

chloride and extract the product.

Purify by column chromatography. This step attaches the carbon chain that will become the

"tail" of the final molecule to a scaffold that will direct the stereochemistry of the next

reaction.

Step 2: Asymmetric Aldol Reaction

Dissolve the N-acyl imide in anhydrous dichloromethane at -78°C.
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Add a Lewis acid catalyst (e.g., titanium tetrachloride) followed by a tertiary amine base

(e.g., N,N-diisopropylethylamine).

Introduce the aldehyde partner (e.g., benzyloxyacetaldehyde). The aldehyde provides the

carbons that will become the C1 and C2 of the final dicarboxylic acid.

Stir at -78°C for 2 hours, then warm to 0°C over 1 hour.

Quench the reaction and purify the resulting β-hydroxy product. The chiral auxiliary ensures

the newly formed hydroxyl group has a specific 3D orientation.

Step 3: Cleavage of the Auxiliary and Final Modifications

Cleave the chiral auxiliary using a reagent like lithium hydroperoxide. This step is crucial as it

liberates the carboxylic acid and allows for the recovery of the expensive chiral auxiliary.

The resulting molecule will have a protected hydroxyl group and a terminal bromide. The

bromide can be converted to a carboxylic acid via a Grignard reaction followed by

carboxylation, or through nitrile hydrolysis.

Finally, remove any protecting groups (e.g., benzyl group from the hydroxyl) via

hydrogenation to yield the final 3-hydroxyundecanedioic acid.

Step 4: Purification and Characterization

Purify the final product using high-performance liquid chromatography (HPLC).

Confirm the structure and stereochemistry using Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and potentially X-ray crystallography. This self-

validating step ensures the identity and purity of the synthesized compound.
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Step 1: Acyl Imide Formation

Step 2: Asymmetric Aldol Reaction

Step 3: Auxiliary Cleavage & Modification

Step 4: Deprotection & Purification
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Caption: A generalized workflow for the stereoselective synthesis of 3-hydroxyundecanedioic
acid.
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Biological Significance and Therapeutic Potential
While direct biological data on 3-hydroxyundecanedioic acid is sparse, the broader classes

of molecules to which it belongs—dicarboxylic acids and hydroxy fatty acids—have established

roles in biology and medicine. These molecules can serve as building blocks for polymers used

in drug delivery systems or as active pharmaceutical ingredients themselves[3][4].

Role in Metabolic Pathways
Medium-chain dicarboxylic acids are known products of fatty acid ω-oxidation, a metabolic

pathway that becomes more active when β-oxidation is impaired. As such, their presence in

urine can be a diagnostic marker for certain metabolic disorders. 3-hydroxy fatty acids are also

key intermediates in the biosynthesis of polyhydroxyalkanoates (PHAs), which are

biodegradable polyesters produced by various bacteria[5]. The unique structure of 3-
hydroxyundecanedioic acid could make it a substrate or inhibitor for enzymes involved in

these pathways.

Potential as a Therapeutic Agent
The structural similarity of 3-hydroxyundecanedioic acid to hydroxamic acids suggests a

potential application as a metalloenzyme inhibitor. Hydroxamic acids are potent chelators of

metal ions, particularly zinc, which is found in the active sites of many enzymes like histone

deacetylases (HDACs) and matrix metalloproteinases (MMPs)[6]. Inhibitors of these enzymes

have found applications as anti-cancer and anti-inflammatory agents[6][7]. The dicarboxylic

nature of 3-hydroxyundecanedioic acid might allow it to bind to enzyme active sites that

recognize substrates like succinate or glutarate, potentially acting as a competitive inhibitor.

For example, in inflammatory bowel disease (IBD), derivatives of 3-hydroxy-carboxylic acids

have shown promise by inhibiting the production of inflammatory mediators like nitric oxide

(NO) and downregulating the NF-κB signaling pathway[8]. This suggests that 3-
hydroxyundecanedioic acid could be a scaffold for developing novel anti-inflammatory drugs.
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Caption: Potential anti-inflammatory mechanism via inhibition of the PI3K/Akt/NF-κB signaling

pathway.

Conclusion and Future Directions
3-Hydroxyundecanedioic acid is a molecule with considerable untapped potential. Its

bifunctional nature, with both hydrophilic (carboxyl, hydroxyl) and hydrophobic (alkyl chain)

regions, makes it an interesting candidate for materials science, particularly in the development

of novel biodegradable polymers. For drug development professionals, its structure suggests

several avenues for exploration, including its role as a metabolic modulator or as a scaffold for

designing metalloenzyme inhibitors.

Future research should focus on developing efficient and scalable stereoselective syntheses to

produce enantiomerically pure samples of this compound. Subsequent biological evaluation in

assays for metabolic enzymes, HDACs, MMPs, and inflammatory pathways will be crucial to

unlocking its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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